molecular formula C10H11ClO3 B8673215 Methyl 2-(2-chloroethoxy)benzoate

Methyl 2-(2-chloroethoxy)benzoate

Cat. No.: B8673215
M. Wt: 214.64 g/mol
InChI Key: GCCYBNZBCGRHRR-UHFFFAOYSA-N
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Description

Methyl 2-(2-chloroethoxy)benzoate is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11ClO3

Molecular Weight

214.64 g/mol

IUPAC Name

methyl 2-(2-chloroethoxy)benzoate

InChI

InChI=1S/C10H11ClO3/c1-13-10(12)8-4-2-3-5-9(8)14-7-6-11/h2-5H,6-7H2,1H3

InChI Key

GCCYBNZBCGRHRR-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=CC=C1OCCCl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

34 g (0.25 mol) of potassium carbonate were added to a solution of 25 g (0.16 mol) of methyl salicylate in 250 ml of methyl ethyl ketone. This mixture was refluxed for 1 h, then 27.3 ml (0.35 mol) of 1-bromo-2-chloro-ethane were added and the mixture was taken to reflux again. Four hours later, 34 g (0.25 mol) more of potassium carbonate and 16.3 ml (0.2 mol) more of 1-bromo-2-chloro-ethane were added. This operation was repeated until the reaction was completed. The inorganic salts were filtered off and the liquid phase was diluted with the same volume of hexane. This organic phase was washed twice with water and worked-up as usual. The yield in this step was quantitative and the product was pure enough for the next synthetic step.
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Synthesis routes and methods II

Procedure details

To 25 g (0.16 mol) of methyl salicylate in 250 ml of methyl ethyl ketone 34 g (0.25 mol) of potassium carbonate were added. This mixture was refluxed for 1 h and 27.3 ml (0.35 mol) of 1-bromo-2-chloro-ethane were added and taken to reflux again. Four hours later, 34 g (0.25 mol) more of potassium carbonate and 16.3 ml (0.2 mol) more of 1-bromo-2-chloro-ethane were added. This operation was repeated until the reaction was completed. Then the inorganic salts were filtered and the liquid phase was diluted with the same volume of hexane. This organic phase was washed twice with water and worked-up as usual. The yield in this step was quantitative and the product was pure enough for the next synthetic step.
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